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Compound of Interest

Compound Name: 2-Hydroxyethyl benzoate

Cat. No.: B041798 Get Quote

This technical guide provides a comprehensive overview of the melting and boiling points of 2-
Hydroxyethyl benzoate, a significant organic compound utilized in various industrial

applications. This document is intended for researchers, scientists, and professionals in drug

development, offering detailed experimental protocols and a summary of reported physical

constants.

Core Physical Properties of 2-Hydroxyethyl
Benzoate
2-Hydroxyethyl benzoate, also known as ethylene glycol monobenzoate, is a benzoate ester

with the chemical formula C9H10O3. Its physical state is typically described as a colorless or

pale yellow liquid.[1] The accurate determination of its melting and boiling points is crucial for

its application and for quality control purposes.

Reported Physical Constants
A review of available literature and chemical databases reveals a notable variance in the

reported melting and boiling points of 2-Hydroxyethyl benzoate. This variability underscores

the importance of standardized experimental determination.
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Physical Property Reported Value Source

Melting Point 20-22°C ChemBK[1]

34°C Biosynth[2]

45°C
Guidechem[3],

ChemicalBook[4]

Boiling Point 213-216°C ChemBK[1]

288.8°C (at 760 mmHg) Guidechem[3], ChemNet

Experimental Protocols for Determination of
Physical Properties
Accurate determination of the melting and boiling points of 2-Hydroxyethyl benzoate requires

precise experimental techniques. The following sections detail the standard methodologies for

these measurements.

Melting Point Determination: Capillary Method
The capillary method is a widely used and reliable technique for determining the melting point

of a solid organic compound.[5]

Principle: A small, finely powdered sample of the substance is heated in a sealed capillary tube.

The temperature at which the substance transitions from a solid to a liquid is observed and

recorded as the melting point. Pure crystalline solids typically exhibit a sharp melting point

range of 0.5-1.0°C.[6] Impurities can lead to a depression and broadening of the melting point

range.[7]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar digital device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://chembk.com/en/chem/2-Hydroxyethyl%20Benzoate(Ethylene%20Glycol%20Monobenzoate)
https://www.biosynth.com/p/AAA09433/94-33-7-2-hydroxyethyl-benzoate
https://wap.guidechem.com/dictionary/en/94-33-7.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7921210.htm
https://chembk.com/en/chem/2-Hydroxyethyl%20Benzoate(Ethylene%20Glycol%20Monobenzoate)
https://wap.guidechem.com/dictionary/en/94-33-7.html
https://www.benchchem.com/product/b041798?utm_src=pdf-body
https://www.westlab.com/blog/measuring-melting-point
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.sserc.org.uk/resources/chemistry-resources/chemistry-skills/melting-point-determination/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample of 2-Hydroxyethyl benzoate (purified)

Mortar and pestle (if the sample is not already a fine powder)

Procedure:

Sample Preparation: Ensure the 2-Hydroxyethyl benzoate sample is pure and completely

dry. If necessary, pulverize a small amount of the solid into a fine powder using a mortar and

pestle.

Loading the Capillary Tube: Gently tap the open end of a capillary tube into the powdered

sample until a small amount of the substance enters the tube. Invert the tube and tap the

sealed end on a hard surface to pack the sample into the bottom. The packed sample should

be approximately 2-3 mm in height.

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.

Heating:

For an unknown sample, a rapid heating rate (10-20°C per minute) can be used to

determine an approximate melting range.[8]

For a more precise measurement, start heating at a slower rate (1-2°C per minute) when

the temperature is about 10-15°C below the expected melting point.

Observation: Carefully observe the sample through the magnifying lens of the apparatus.

Recording the Melting Range:

Record the temperature at which the first drop of liquid appears (the beginning of melting).

Record the temperature at which the last solid crystal melts (the end of melting). The

recorded range constitutes the melting point of the sample.

Boiling Point Determination: Distillation and Micro-
Boiling Point Methods
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The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[9] Distillation is a common method for determining the

boiling point of a liquid when a sufficient volume is available.[10] For smaller sample sizes, a

micro-boiling point determination is suitable.[11]

Principle: The liquid is heated in a distillation apparatus, and the temperature of the vapor in

equilibrium with the boiling liquid is measured. This temperature remains constant during the

distillation of a pure substance and represents its boiling point.[10]

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated)

Heating mantle or oil bath

Boiling chips

Procedure:

Apparatus Setup: Assemble the simple distillation apparatus. Place the 2-Hydroxyethyl
benzoate sample (a few milliliters) and boiling chips into the distillation flask.

Thermometer Placement: Position the thermometer so that the top of the bulb is level with

the bottom of the side arm of the distillation flask.

Heating: Gently heat the distillation flask.

Observation: Observe the temperature as the liquid begins to boil and the vapor rises to the

thermometer bulb.

Recording the Boiling Point: When the temperature reading on the thermometer stabilizes

while the liquid is actively boiling and condensing, record this constant temperature as the
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boiling point.

Principle: A small amount of the liquid is heated in a fusion tube along with an inverted capillary

tube. As the liquid is heated, the air trapped in the capillary tube expands and escapes. When

the liquid is cooled, the point at which the liquid is drawn back into the capillary tube

corresponds to the boiling point.[11]

Apparatus:

Thiele tube or a beaker with heating oil

Fusion tube (small test tube)

Capillary tube (sealed at one end)

Thermometer (calibrated)

Rubber band or wire to attach the fusion tube to the thermometer

Heat source (Bunsen burner or hot plate)

Procedure:

Sample Preparation: Place a few drops of 2-Hydroxyethyl benzoate into a fusion tube.

Capillary Tube Placement: Place a capillary tube (sealed end up) into the fusion tube

containing the liquid.

Apparatus Setup: Attach the fusion tube to a thermometer using a rubber band. Immerse the

setup in a Thiele tube or an oil bath, ensuring the liquid in the fusion tube is below the oil

level.

Heating: Gently heat the Thiele tube or oil bath.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube.
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Recording the Boiling Point: Stop heating when a steady stream of bubbles is observed. As

the apparatus cools, the bubbling will slow down and stop. The temperature at which the

liquid is drawn into the capillary tube is the boiling point.

Workflow for Physicochemical Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

melting and boiling points of a chemical substance like 2-Hydroxyethyl benzoate.
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Caption: Experimental Workflow for Determining Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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